Cas no 1311835-12-7 (N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide)

N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide structure
1311835-12-7 structure
Product Name:N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide
CAS No:1311835-12-7
MF:C22H30N4O3
MW:398.498605251312
CID:6413338
PubChem ID:53523485
Update Time:2025-07-15

N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide
    • EN300-26687101
    • 1311835-12-7
    • N-(1-cyanocycloheptyl)-2-[2-(3-hydroxypiperidine-1-carbonyl)anilino]acetamide
    • AKOS034557082
    • Z739628126
    • Inchi: 1S/C22H30N4O3/c23-16-22(11-5-1-2-6-12-22)25-20(28)14-24-19-10-4-3-9-18(19)21(29)26-13-7-8-17(27)15-26/h3-4,9-10,17,24,27H,1-2,5-8,11-15H2,(H,25,28)
    • InChI Key: YDRHZFNPDNZYCF-UHFFFAOYSA-N
    • SMILES: OC1CN(C(C2=CC=CC=C2NCC(NC2(C#N)CCCCCC2)=O)=O)CCC1

Computed Properties

  • Exact Mass: 398.232
  • Monoisotopic Mass: 398.232
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106A^2
  • XLogP3: 3.1

N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26687101-0.05g
N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide
1311835-12-7 95.0%
0.05g
$212.0 2025-03-20

N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide Related Literature

Additional information on N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide

Introduction to N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide and CAS No. 1311835-12-7

N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 1311835-12-7, belongs to a class of molecules that exhibit promising properties for various therapeutic applications. The detailed exploration of its chemical properties, synthesis methods, and biological significance provides a comprehensive understanding of its role in modern drug development.

The molecular structure of N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide features a cycloheptyl group attached to a cyanide moiety, which is further linked to an acetamide derivative. This configuration contributes to the compound's stability and reactivity, making it a valuable candidate for further investigation. The presence of a hydroxypiperidine-1-carbonyl group in the phenyl ring adds another layer of complexity, influencing its interactions with biological targets.

Recent advancements in pharmaceutical chemistry have highlighted the importance of multi-targeted compounds that can interact with multiple biological pathways simultaneously. N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide fits this criterion well, as its structural features suggest potential activity against various enzymes and receptors. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression.

The synthesis of N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide involves a series of well-defined chemical reactions, including condensation, cyclization, and functional group transformations. The use of high-purity starting materials and carefully optimized reaction conditions is crucial to achieving the desired product with high yield and minimal impurities. Techniques such as chromatography and spectroscopic methods are employed to ensure the compound's purity and structural integrity.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The hydroxypiperidine-1-carbonyl group is known to interact with certain neurotransmitter receptors, suggesting that N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide could serve as a lead compound for developing novel therapeutics targeting conditions such as Alzheimer's disease or Parkinson's disease. Preliminary computational studies have shown that this molecule can bind effectively to specific receptor sites, warranting further experimental validation.

In addition to its neurological potential, N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide has shown promise in anti-inflammatory applications. Inflammatory processes are mediated by a complex interplay of enzymes and signaling molecules, many of which can be targeted by small-molecule inhibitors. The structural features of this compound suggest that it may interfere with key inflammatory pathways, making it a candidate for developing new anti-inflammatory drugs. Recent studies have demonstrated that similar compounds can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation.

The pharmacokinetic properties of N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide are also an area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Initial pharmacokinetic studies suggest that this molecule has favorable properties in terms of solubility and bioavailability, which are essential for developing effective oral formulations.

Future research directions for N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide include exploring its mechanism of action in detail and conducting preclinical studies to assess its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications. The development of innovative drug candidates like this one underscores the importance of interdisciplinary approaches in modern pharmaceutical research.

In conclusion, N-(1-cyanocycloheptyl)-2-{[2-(3-hydroxypiperidine-1-carbonyl)phenyl]amino}acetamide is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further development. As research continues to uncover new insights into its properties and mechanisms of action, this molecule is likely to play an important role in the advancement of pharmaceutical sciences.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.